5-bromo-N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)furan-2-carboxamide

Specification

• CAS No.: 1091099-40-9
• Molecular Formula: C16H16BrN3O5
• Molecular Weight: 410.22 g/mol
• IUPAC Name: 5-bromo-N-[2-(7-methoxy-1,8-dioxo-3,4-dihydropyrido[1,2-a]pyrazin-2-yl)ethyl]furan-2-carboxamide
• Standard InChI: InChI=1S/C16H16BrN3O5/c1-24-13-9-20-7-6-19(16(23)10(20)8-11(13)21)5-4-18-15(22)12-2-3-14(17)25-12/h2-3,8-9H,4-7H2,1H3,(H,18,22)
• Standard InChI Key: NQBCERBOIAEQBS-UHFFFAOYSA-N
• SMILES: COC1=CN2CCN(C(=O)C2=CC1=O)CCNC(=O)C3=CC=C(O3)Br
• Canonical SMILES: COC1=CN2CCN(C(=O)C2=CC1=O)CCNC(=O)C3=CC=C(O3)Br

Introduction

The compound 5-bromo-N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)furan-2-carboxamide is a complex organic molecule that incorporates several distinct structural elements, including a pyrido[1,2-a]pyrazine ring system, a furan ring, and a bromine substituent. This compound is not explicitly mentioned in the provided search results, suggesting it may be a novel or less commonly studied molecule.

Structural Analysis

• Pyrido[1,2-a]pyrazine Ring System: This part of the molecule is characterized by its fused ring structure, which includes both pyridine and pyrazine rings. The presence of methoxy and dioxo groups within this system suggests potential sites for chemical modification or interaction.

• Furan Ring: The furan ring is a five-membered heterocyclic ring containing oxygen. Its incorporation into the molecule may influence the compound's reactivity and biological activity.

• Bromine Substituent: The bromine atom is a halogen that can significantly affect the compound's chemical properties, such as its reactivity and stability.

Potential Applications

While specific applications of 5-bromo-N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)furan-2-carboxamide are not detailed in the search results, compounds with similar structural features are often explored in pharmaceutical and materials science research. The presence of a bromine atom might suggest potential use in radiopharmaceuticals or as a precursor for further chemical synthesis.

Research Findings